2-(1,3-Benzothiazol-2-yl)-4-[N-(2,4-dichlorophenyl)-C-methylcarbonimidoyl]-5-(trifluoromethyl)-1H-pyrazol-3-one
2-(1,3-Benzothiazol-2-yl)-4-[N-(2,4-dichlorophenyl)-C-methylcarbonimidoyl]-5-(trifluoromethyl)-1H-pyrazol-3-one
Brand Name:
Vulcanchem
CAS No.:
362500-51-4
VCID:
VC0440212
InChI:
InChI=1S/C19H11Cl2F3N4OS/c1-9(25-12-7-6-10(20)8-11(12)21)15-16(19(22,23)24)27-28(17(15)29)18-26-13-4-2-3-5-14(13)30-18/h2-8,27H,1H3
SMILES:
CC(=NC1=C(C=C(C=C1)Cl)Cl)C2=C(NN(C2=O)C3=NC4=CC=CC=C4S3)C(F)(F)F
Molecular Formula:
C19H11Cl2F3N4OS
Molecular Weight:
471.3g/mol
2-(1,3-Benzothiazol-2-yl)-4-[N-(2,4-dichlorophenyl)-C-methylcarbonimidoyl]-5-(trifluoromethyl)-1H-pyrazol-3-one
CAS No.: 362500-51-4
Main Products
VCID: VC0440212
Molecular Formula: C19H11Cl2F3N4OS
Molecular Weight: 471.3g/mol
![2-(1,3-Benzothiazol-2-yl)-4-[N-(2,4-dichlorophenyl)-C-methylcarbonimidoyl]-5-(trifluoromethyl)-1H-pyrazol-3-one - 362500-51-4](/images/no_structure.jpg)
| CAS No. | 362500-51-4 |
|---|---|
| Product Name | 2-(1,3-Benzothiazol-2-yl)-4-[N-(2,4-dichlorophenyl)-C-methylcarbonimidoyl]-5-(trifluoromethyl)-1H-pyrazol-3-one |
| Molecular Formula | C19H11Cl2F3N4OS |
| Molecular Weight | 471.3g/mol |
| IUPAC Name | 2-(1,3-benzothiazol-2-yl)-4-[N-(2,4-dichlorophenyl)-C-methylcarbonimidoyl]-5-(trifluoromethyl)-1H-pyrazol-3-one |
| Standard InChI | InChI=1S/C19H11Cl2F3N4OS/c1-9(25-12-7-6-10(20)8-11(12)21)15-16(19(22,23)24)27-28(17(15)29)18-26-13-4-2-3-5-14(13)30-18/h2-8,27H,1H3 |
| Standard InChIKey | BETYOXJNJZIAOI-UHFFFAOYSA-N |
| SMILES | CC(=NC1=C(C=C(C=C1)Cl)Cl)C2=C(NN(C2=O)C3=NC4=CC=CC=C4S3)C(F)(F)F |
| Canonical SMILES | CC(=NC1=C(C=C(C=C1)Cl)Cl)C2=C(NN(C2=O)C3=NC4=CC=CC=C4S3)C(F)(F)F |
| PubChem Compound | 3247756 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume